8-fluoro-2-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]quinoline

• IUPAC Name: 5-(8-fluoroquinolin-2-yl)-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12FN3O2/c16-11-3-1-2-9-4-5-12(17-13(9)11)15-18-14(19-21-15)10-6-7-20-8-10/h1-5,10H,6-8H2
• InChI Key: ANTXHGLUICCGBT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NOC(=N2)C3=NC4=C(C=CC=C4F)C=C3
• Molecular Formula: C15H12FN3O2
• Molecular Weight: 285.27 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives often involves multi-step reactions that can include cyclocondensation, nucleophilic addition, or ring-closure reactions. For compounds similar to 8-fluoro-2-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]quinoline, methodologies might include the formation of oxadiazole rings through cyclization processes and the introduction of fluorine atoms to the quinoline ring to modify its electronic and physical properties (Tolstikov et al., 2014). These synthetic routes are designed to yield compounds with specific functional groups that contribute to their biological activity and chemical behavior.

Molecular Structure Analysis

The molecular structure of 8-fluoro-2-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]quinoline is characterized by the presence of multiple heterocyclic rings including quinoline, oxadiazole, and tetrahydrofuran. The fluorine atom attached to the quinoline ring can significantly affect the molecule's electronic distribution and reactivity. Structural analyses, such as X-ray crystallography, can reveal the precise arrangement of these rings and substituents, providing insights into the compound's reactivity and interactions with biological targets (Vaksler et al., 2023).